BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for SBP-7455
Oral Gavage Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SBP-7455

Cat. No.: B2895894

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of SBP-7455, a potent
and orally active dual ULK1/ULK2 autophagy inhibitor, for oral gavage administration in
preclinical research.[1][2][3] The information compiled is critical for ensuring consistent and
effective delivery of the compound in in vivo studies.

Compound Information

Parameter Value Reference
Compound Name SBP-7455 [1]

CAS Number 1884222-74-5 [1]4]
Molecular Formula C16H17F3N402 [1][4]
Molecular Weight 354.33 g/mol [11[4]
Target ULK1 and ULK2 [1][5]
Mechanism of Action Inhibits the initiation of (]

autophagy.[5]

Solubility Data
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SBP-7455 exhibits varying solubility depending on the solvent. It is crucial to use fresh,
anhydrous solvents, as hygroscopic solvents like DMSO can significantly impact solubility.[2][6]

Solvent Solubility Notes

Ultrasonic assistance may be
DMSO =125 mg/mL (352.78 mM) needed. Use newly opened
DMSO.[1][2]

DMF 30 mg/mL

Ethanol 1 mg/mL

DMSO:PBS (pH 7.2) (1:4) 0.20 mg/mL

Water Insoluble [6]

Oral Gavage Vehicle Formulations

Several vehicle formulations have been successfully used for the oral administration of SBP-
7455 in mice.[1][7] The choice of vehicle may depend on the desired dosing volume,
concentration, and study duration.
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Formulation

Composition

Achievable
Concentration

Reference

10% DMSO, 40%

Formulation 1 PEG300, 5% Tween- > 2.08 mg/mL [1]
80, 45% Saline
_ 10% DMSO, 90%
Formulation 2 > 2.08 mg/mL [1]

Corn Ol

Formulation 3

5% DMSO, 10%
Tween-80, 85%
Distilled and
Deionized H20

Used for 30 mg/kg

dosing

[7]

Formulation 4

CMC-NA

=5 mg/mL
(Homogeneous

suspension)

[6]

Experimental Protocols
Protocol 1: PEG300 and Saline-Based Formulation

This protocol yields a clear solution suitable for oral gavage.

Materials:

o SBP-7455 powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Polyethylene glycol 300 (PEG300)

e Tween-80

o Saline solution (0.9% NacCl)

 Sterile microcentrifuge tubes

» Pipettes and sterile tips
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Vortex mixer

Procedure:

Prepare a stock solution of SBP-7455 in DMSO. For example, to achieve a final
concentration of 2.08 mg/mL, prepare a 20.8 mg/mL stock solution in DMSO.[2]

In a sterile tube, add the required volume of the SBP-7455 DMSO stock solution. For 1 mL of
final formulation, this would be 100 pL.

Add 400 pL of PEG300 to the DMSO stock solution.

Vortex the mixture thoroughly until it is a clear and homogenous solution.
Add 50 pL of Tween-80 to the mixture.

Vortex again to ensure complete mixing.

Add 450 pL of saline to bring the total volume to 1 mL.

Vortex the final solution until it is clear and ready for administration. It is recommended to
use the mixed solution immediately for optimal results.[6]

Protocol 2: Corn Oil-Based Formulation

This protocol is an alternative for a lipid-based vehicle.

Materials:

SBP-7455 powder

Dimethyl sulfoxide (DMSO), anhydrous

Corn oil

Sterile microcentrifuge tubes

Pipettes and sterile tips
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e \ortex mixer

Procedure:

Prepare a stock solution of SBP-7455 in DMSO. For instance, to get a final concentration of
2.08 mg/mL, a 20.8 mg/mL stock in DMSO is needed.[]

In a sterile tube, add the required volume of the SBP-7455 DMSO stock solution. For 1 mL of
the final formulation, use 100 pL.

Add 900 pL of corn oil to the DMSO stock solution.

Vortex the mixture vigorously until a uniform and clear solution is achieved. The mixed
solution should be used immediately for optimal results.[6]

Visualizations

SBP-7455 Mechanism of Action: Inhibition of Autophagy
Initiation

SBP-7455 is a dual inhibitor of the serine/threonine kinases ULK1 and ULK2, which are
essential for the initiation of the autophagy cascade. By inhibiting these kinases, SBP-7455

blocks the downstream phosphorylation of components of the autophagy machinery, such as
ATG13, Beclin-1, and VPS34, thereby preventing the formation of the autophagosome.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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